Cas no 478148-97-9 (Thieno[2,3-b]pyridine-6-carboxylic acid)

• Product Name: Thieno[2,3-b]pyridine-6-carboxylic acid
• CAS No: 478148-97-9
• MF: C₈H₅NO₂S
• MW: 179.195800542831
• CID: 1112861
• PubChem ID: 22047354
• Update Time: 2025-04-20

Thieno[2,3-b]pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-b]pyridine-6-carboxylic acid
• SCHEMBL842813
• DB-405796
• 478148-97-9

• Inchi： 1S/C8H5NO2S/c10-8(11)6-2-1-5-3-4-12-7(5)9-6/h1-4H,(H,10,11)
• InChI Key： MJUWERVDNLIFQL-UHFFFAOYSA-N
• SMILES： S1C=CC2=CC=C(C(=O)O)N=C12

Computed Properties

• Exact Mass: 179.00409958g/mol
• Monoisotopic Mass: 179.00409958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 78.4Ų